Cas no 88883-87-8 (1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL-)

• Product Name: 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL-
• CAS No: 88883-87-8
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 3220618
• PubChem ID: 13170816
• Update Time: 2025-05-26

1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL- Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL-
• 1H-Imidazole-2-ethanamine, 5-phenyl-
• 2-(5-Phenyl-1h-imidazol-2-yl)Ethylamine
• AKOS009850131
• 88883-87-8
• CHEMBL4580176
• 2-(4-phenyl-1H-imidazol-2-yl)ethanamine
• SCHEMBL14895111
• Z445131842
• SCHEMBL1501948
• EN300-59880
• 2-(5-phenyl-1H-imidazol-2-yl)ethanamine
• CS-0252345
• 2-(5-phenyl-1H-imidazol-2-yl)ethan-1-amine

• Inchi： 1S/C11H13N3/c12-7-6-11-13-8-10(14-11)9-4-2-1-3-5-9/h1-5,8H,6-7,12H2,(H,13,14)
• InChI Key： HSNDOBKMAPOQBE-UHFFFAOYSA-N
• SMILES： C1(CCN)NC(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 187.110947427Da
• Monoisotopic Mass: 187.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL-

Comprehensive Analysis of 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL- (CAS No. 88883-87-8): Properties, Applications, and Industry Insights

In the realm of specialized heterocyclic compounds, 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL- (CAS No. 88883-87-8) stands out as a structurally unique and functionally versatile molecule. This imidazole derivative has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its bioactive properties and molecular adaptability. As researchers increasingly explore nitrogen-containing heterocycles for innovative applications, this compound's 4-phenyl substitution pattern offers distinct advantages in drug design and catalytic systems.

The growing interest in imidazole-based compounds reflects broader trends in medicinal chemistry and green synthesis. Recent literature highlights how 1H-IMIDAZOLE-2-ETHANAMINE derivatives demonstrate remarkable binding affinity toward biological targets, making them valuable scaffolds for kinase inhibitors and GPCR modulators. The presence of both aminoethyl and aryl groups in this specific derivative enhances its potential for creating structure-activity relationships (SAR) in lead optimization processes.

From a synthetic chemistry perspective, CAS 88883-87-8 represents an important intermediate for constructing more complex pharmacophores. Its electron-rich imidazole core facilitates diverse electrophilic substitutions, while the 2-ethylamine side chain provides opportunities for conjugation chemistry. These features align with current industry demands for modular synthetic platforms that can accelerate hit-to-lead development timelines in drug discovery programs.

The compound's physicochemical properties warrant particular examination. With a molecular weight of 187.24 g/mol and balanced lipophilicity profile, 4-PHENYL-1H-IMIDAZOLE-2-ETHANAMINE demonstrates favorable drug-like characteristics according to Lipinski's rule of five parameters. This makes it particularly relevant for researchers investigating CNS-penetrant molecules or bioavailability enhancement strategies—two areas receiving substantial focus in contemporary pharmacokinetic optimization studies.

Industrial applications of this compound extend beyond pharmaceuticals. The coordination chemistry of its imidazole nitrogen atoms has shown promise in developing novel metal-organic frameworks (MOFs) for gas storage and molecular separation technologies. Additionally, its potential as a ligand precursor in homogeneous catalysis aligns with the chemical industry's shift toward more sustainable catalytic processes—a key focus area in green chemistry initiatives worldwide.

Quality control and analytical characterization of 88883-87-8 present specific considerations. Advanced techniques such as HPLC-MS and multidimensional NMR are typically employed to verify the compound's purity and structural integrity, especially given the importance of regioisomeric purity in imidazole derivatives. These analytical challenges reflect broader discussions in pharmaceutical quality by design (QbD) frameworks about controlling process-related impurities in complex heterocycles.

Emerging research directions for this compound class include exploration of its supramolecular chemistry potential and applications in molecular electronics. The π-conjugated system created by the phenyl-imidazole linkage offers interesting possibilities for organic semiconductors, particularly in developing flexible electronic materials—a rapidly growing market segment. Such interdisciplinary applications demonstrate how 1H-IMIDAZOLE-2-ETHANAMINE, 4-PHENYL- bridges traditional medicinal chemistry with cutting-edge materials science.

Regulatory and safety assessments of this compound follow standard REACH compliance protocols for research chemicals. While not classified as hazardous under current guidelines, proper laboratory handling procedures should always be observed when working with any fine chemical. The compound's stability profile suggests compatibility with standard chemical storage conditions, though protection from prolonged light exposure is recommended to maintain optimal shelf life.

The commercial availability of CAS 88883-87-8 through specialty chemical suppliers has increased in recent years, reflecting growing demand from both academic research groups and industrial R&D departments. Current market trends indicate particular interest from companies developing targeted protein degraders (PROTACs) and other novel therapeutic modalities, where the compound's bifunctional linker potential proves especially valuable.

Future perspectives on 4-PHENYL-1H-IMIDAZOLE-2-ETHANAMINE research may focus on expanding its utility in click chemistry applications or as a building block for DNA-encoded libraries. The continuous evolution of high-throughput screening technologies and fragment-based drug discovery approaches ensures ongoing relevance for versatile intermediates like this imidazole derivative. As the chemical industry prioritizes molecular diversity and scaffold hopping strategies, compounds with such flexible functionality will remain indispensable tools for innovation.